Cas no 670-35-9 (2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-)
670-35-9 structure
Product Name:2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-
2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-
- 3-Bromo-4-methoxy-6-methyl-2-pyrone
- 3-bromo-4-methoxy-6-methylpyran-2-one
- EN300-7471620
- 3-Bromo-4-methoxy-6-methyl-2H-pyran-2-one
- 3-Bromo-4-methoxy-6-methyl-2H-pyran-2-one #
- DTXSID90337190
- 670-35-9
- Z2932602614
- XNYLQAXHTKTHOQ-UHFFFAOYSA-N
-
- Inchi: 1S/C7H7BrO3/c1-4-3-5(10-2)6(8)7(9)11-4/h3H,1-2H3
- InChI Key: XNYLQAXHTKTHOQ-UHFFFAOYSA-N
- SMILES: BrC1C(=O)OC(C)=CC=1OC
Computed Properties
- Exact Mass: 217.95781
- Monoisotopic Mass: 217.95786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7471620-0.05g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 0.05g |
$76.0 | 2025-03-21 | |
| Enamine | EN300-7471620-0.1g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 0.1g |
$113.0 | 2025-03-21 | |
| Enamine | EN300-7471620-0.25g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 0.25g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-7471620-0.5g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 0.5g |
$310.0 | 2025-03-21 | |
| Enamine | EN300-7471620-1.0g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 1.0g |
$414.0 | 2025-03-21 | |
| Enamine | EN300-7471620-2.5g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 2.5g |
$810.0 | 2025-03-21 | |
| Enamine | EN300-7471620-5.0g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 5.0g |
$1199.0 | 2025-03-21 | |
| Enamine | EN300-7471620-10.0g |
3-bromo-4-methoxy-6-methyl-2H-pyran-2-one |
670-35-9 | 95.0% | 10.0g |
$1778.0 | 2025-03-21 | |
| 1PlusChem | 1P00FM55-2.5g |
3-Bromo-4-methoxy-6-methyl-2-pyrone |
670-35-9 | 95% | 2.5g |
$1340.00 | 2024-04-22 | |
| 1PlusChem | 1P00FM55-5g |
3-Bromo-4-methoxy-6-methyl-2-pyrone |
670-35-9 | 95% | 5g |
$1953.00 | 2024-04-22 |
2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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